Cas no 865615-98-1 (5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole
• CAS No: 865615-98-1
• MF: C₂₂H₂₀N₂O₂
• MW: 344.406405448914
• CID: 6245195
• PubChem ID: 3438899
• Update Time: 2024-01-06

5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole
• (5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)(m-tolyl)methanone
• [3-(furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-(3-methylphenyl)methanone
• 865615-98-1
• F1590-0052
• AKOS024608845

• Inchi： 1S/C22H20N2O2/c1-15-8-10-17(11-9-15)19-14-20(21-7-4-12-26-21)24(23-19)22(25)18-6-3-5-16(2)13-18/h3-13,20H,14H2,1-2H3
• InChI Key： XRZKWLCRJCUPJE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CC(C2C=CC(C)=CC=2)=NN1C(C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 344.152477885g/mol
• Monoisotopic Mass: 344.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives